1-(1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(furan-2-ylmethyl)urea

• IUPAC Name: 1-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-3-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C17H22N4O3/c22-16(18-11-13-5-4-10-23-13)20-17(8-2-1-3-9-17)15-19-14(21-24-15)12-6-7-12/h4-5,10,12H,1-3,6-9,11H2,(H2,18,20,22)
• InChI Key: DUUPVJSZXUYHNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3CC3)NC(=O)NCC4=CC=CO4
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol
• CAS No.: 1396679-19-8

Description

1-(1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(furan-2-ylmethyl)urea is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Biological Activity

1-(1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(furan-2-ylmethyl)urea is a compound that has gained attention in pharmaceutical research due to its potential biological activities. This article explores its biological activity, including anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{21}N_{4}O_{2}$ with a molecular weight of approximately 394.4 g/mol. Its structure includes a cyclohexyl group, a furan moiety, and a 1,2,4-oxadiazole ring, which are known to contribute to various biological activities.

Anticancer Activity

Research indicates that compounds containing the 1,2,4-oxadiazole moiety exhibit significant anticancer properties. For instance, a study highlighted that derivatives of 1,2,4-oxadiazole showed IC50 values ranging from 0.12 to 2.78 µM against various cancer cell lines including MCF-7 and HCT-116 .

Table 1: Anticancer Activity of 1,2,4-Oxadiazole Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	MCF-7	0.48	Apoptosis induction via caspase activation
Compound B	HCT-116	0.78	Cell cycle arrest at G1 phase
1-(1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(furan-2-ylmethyl)urea	MCF-7	TBD	TBD

The presence of electron-withdrawing groups (EWGs) on the aromatic rings has been shown to enhance the biological activity of these compounds .

The mechanisms through which these compounds exert their anticancer effects include:

• Induction of Apoptosis : Studies have shown that these compounds can trigger apoptosis in cancer cells by activating caspases .
• Cell Cycle Arrest : They can cause cell cycle arrest at the G1 phase, inhibiting cell proliferation .

Case Studies

In a notable study involving molecular docking simulations and in vitro assays, researchers synthesized several derivatives based on the oxadiazole scaffold and evaluated their anticancer potential. The most promising compounds demonstrated superior activity compared to standard chemotherapeutics like doxorubicin .

Case Study Example:
A derivative with a similar structure was tested against multiple cancer cell lines. The results indicated that it not only inhibited cell growth but also enhanced p53 expression levels leading to increased apoptosis rates .